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Compound of Interest

Compound Name:
6-

(Difluoromethoxy)nicotinaldehyde

Cat. No.: B165800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 6-
(Difluoromethoxy)nicotinaldehyde (CAS No. 1211577-99-9). The following procedures are

based on available safety data for this compound and structurally related aromatic aldehydes

and fluorinated organic compounds.

Hazard Identification and Safety Data
While a comprehensive Safety Data Sheet (SDS) is not publicly available, the following

information has been compiled from supplier data and similar compounds.[1] 6-
(Difluoromethoxy)nicotinaldehyde is classified with the following hazards:

Skin Corrosion/Irritation (Category 2)[1]

Serious Eye Damage/Eye Irritation (Category 2A)[1]

Specific Target Organ Toxicity, Single Exposure; Respiratory System (Category 3)[1]
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Property Value Source

CAS Number 1211577-99-9 [1]

Molecular Formula C₇H₅F₂NO₂ [1]

Molecular Weight 173.12 g/mol [1]

Storage Conditions 2-8°C, under inert gas [2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to ensure personal safety when handling this

compound.
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PPE Category Specifications Rationale

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over goggles when there is a

risk of splashing.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Double-gloving is

recommended for enhanced

protection.

Prevents skin contact, which

can lead to irritation. Always

check the glove manufacturer's

compatibility chart.

Body Protection

A flame-resistant lab coat, fully

buttoned. For larger quantities

or increased splash potential,

a chemical-resistant apron is

advised.

Protects against skin contact

and contamination of personal

clothing.

Respiratory Protection

All handling of the solid or

solutions should be conducted

in a certified chemical fume

hood. If a fume hood is not

available or engineering

controls are insufficient, a

NIOSH-approved respirator

with organic vapor cartridges is

mandatory.

Minimizes inhalation of dust or

vapors, which may cause

respiratory irritation.

Step-by-Step Operational Plan
3.1. Preparation and Handling

Designate a Work Area: All work with 6-(Difluoromethoxy)nicotinaldehyde should be

performed in a well-ventilated laboratory, inside a certified chemical fume hood.

Assemble PPE: Before handling the compound, put on all required personal protective

equipment as detailed in the table above.
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Prepare for Spills: Ensure a spill kit containing appropriate absorbent material (e.g.,

vermiculite, sand) is readily accessible.

Handling the Compound:

Handle with care to avoid generating dust.

Use non-sparking tools.

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[4]

3.2. Storage

Container: Keep the compound in its original, tightly sealed container.[3][4]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[4] The recommended storage temperature is between 2-

8°C under an inert atmosphere.[2]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

hazard warnings.

Spill and Emergency Procedures
4.1. Small Spill (Contained within a fume hood)

Alert Personnel: Inform others in the immediate area.

Containment: Use an inert absorbent material like sand or vermiculite to cover the spill.

Collection: Carefully sweep the absorbed material into a labeled, sealable container for

hazardous waste.

Decontamination: Clean the spill area with soap and water. All cleaning materials should be

disposed of as hazardous waste.
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4.2. Large Spill (Outside of a fume hood)

Evacuate: Immediately evacuate the area and alert others.

Isolate: Close the doors to the affected area to contain any vapors.

Emergency Contact: Contact your institution's emergency response team.

Ventilation: If it is safe to do so, ensure the area is well-ventilated.

4.3. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek

immediate medical attention.[1]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[1] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Disposal Plan
All waste containing 6-(Difluoromethoxy)nicotinaldehyde must be treated as hazardous

waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, absorbent materials) in a clearly

labeled, sealed container.

Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.
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Do not mix this waste with other waste streams unless approved by your institution's

environmental health and safety department.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name.

Storage of Waste: Store waste containers in a designated, secure, and well-ventilated area,

away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's certified

hazardous waste management program. All disposal must comply with local, state, and

federal regulations.

Experimental Workflow Diagram
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Workflow for Handling 6-(Difluoromethoxy)nicotinaldehyde

Preparation
- Designate work area

- Assemble PPE
- Prepare spill kit

Handling
- Work in fume hood

- Avoid dust generation
- Use non-sparking tools

Proceed with caution

Storage
- Tightly sealed container

- 2-8°C, inert gas
- Well-ventilated area

After use

Spill or Exposure Event

If spill/exposure occurs

Waste Disposal
- Collect in labeled containers

- Store in designated area
- Arrange for pickup

Generate waste

For subsequent use

Small Spill
- Contain with absorbent

- Collect in waste container
- Decontaminate area

Minor incident

Large Spill / Exposure
- Evacuate and alert

- Contact emergency services
- Provide first aid

Major incident

After emergency response

End of Procedure

Click to download full resolution via product page

Caption: Safe handling workflow for 6-(Difluoromethoxy)nicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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